Cas no 1899045-59-0 (trans-Piperidine-3,5-diol)

• Product Name: trans-Piperidine-3,5-diol
• CAS No: 1899045-59-0
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD32664143
• CID: 5152994
• Update Time: 2026-03-03

trans-Piperidine-3,5-diol Chemical and Physical Properties

Names and Identifiers

• trans-Piperidine-3,5-diol
• trans-Piperidine-3,5-diol hydrochloride
• 3,5-Piperidinediol, (3R,5R)-rel-

• MDL： MFCD32664143
• Inchi： 1S/C5H11NO2/c7-4-1-5(8)3-6-2-4/h4-8H,1-3H2/t4-,5-/m1/s1
• InChI Key： QCQKTGJRAPFKRX-RFZPGFLSSA-N
• SMILES： N1C[C@H](O)C[C@@H](O)C1

Additional information on trans-Piperidine-3,5-diol

Professional Introduction to trans-Piperidine-3,5-diol (CAS No. 1899045-59-0)

trans-Piperidine-3,5-diol (CAS No. 1899045-59-0) is a significant compound in the field of pharmaceutical chemistry, exhibiting unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules. This compound, characterized by its piperidine ring with hydroxyl groups at the 3rd and 5th positions in a trans configuration, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

The molecular structure of trans-Piperidine-3,5-diol contributes to its versatility, enabling it to serve as a crucial building block in the construction of more complex pharmacophores. The presence of two hydroxyl groups provides multiple sites for chemical modification, allowing for the introduction of diverse functional groups that can enhance binding affinity and selectivity in drug candidates. This structural feature is particularly advantageous in the design of small-molecule inhibitors targeting specific biological pathways.

In recent years, there has been growing interest in the exploration of piperidine derivatives for their pharmacological potential. trans-Piperidine-3,5-diol has been investigated for its role in the development of novel therapeutic agents, particularly those aimed at modulating enzyme activity and receptor interactions. Its unique stereochemistry is believed to influence how it interacts with biological targets, making it a promising candidate for further research.

One of the most compelling aspects of trans-Piperidine-3,5-diol is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the structural flexibility of trans-Piperidine-3,5-diol, researchers have been able to develop potent inhibitors that specifically target aberrant kinase activity. These inhibitors have shown promise in preclinical studies, demonstrating efficacy in models of disease relevant to their intended therapeutic applications.

The synthesis of trans-Piperidine-3,5-diol involves multi-step organic transformations that highlight its synthetic accessibility. The compound can be prepared through various routes, including reductive amination and cyclization reactions, which showcase the compound's adaptability in synthetic methodologies. The availability of efficient synthetic protocols has facilitated its widespread use in both academic and industrial research settings.

Advances in computational chemistry have further enhanced the understanding of trans-Piperidine-3,5-diol's interactions with biological targets. Molecular modeling studies have provided insights into how this compound binds to proteins and enzymes, offering a rational basis for structure-based drug design. These computational approaches have been instrumental in optimizing lead compounds and improving their pharmacokinetic profiles.

The pharmacological profile of trans-Piperidine-3,5-diol has been extensively studied to evaluate its potential as a therapeutic agent. Preclinical data suggest that this compound exhibits moderate solubility and bioavailability, which are critical factors for successful drug development. Additionally, its metabolic stability has been assessed to ensure that it remains active within the physiological environment for an adequate duration.

In conclusion, trans-Piperidine-3,5-diol (CAS No. 1899045-59-0) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and functional properties. Its role as an intermediate in drug synthesis underscores its importance in developing novel therapeutic agents. With ongoing research exploring its applications in kinase inhibition and other therapeutic areas, this compound continues to be a focal point in medicinal chemistry innovation.